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Cat. No.: B1235181 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract: Leukotriene B5 (LTB5) is a lipid mediator synthesized from the omega-3 fatty acid

eicosapentaenoic acid (EPA). Unlike its omega-6-derived analogue, Leukotriene B4 (LTB4),

LTB5 is a significantly less potent inflammatory agent. This technical guide provides an in-

depth overview of the endogenous production of LTB5 in human cells, focusing on the

biochemical pathways, cellular models, quantitative data, and detailed experimental protocols.

The competitive relationship between LTB5 and LTB4 synthesis is explored, highlighting the

potential for dietary or therapeutic modulation of inflammatory responses.

The Biochemical Pathway of LTB5 Synthesis
The endogenous production of LTB5 is a multi-step enzymatic process that begins with the

incorporation and subsequent release of EPA from the phospholipid membranes of

inflammatory cells, primarily leukocytes.

EPA Incorporation and Release: Dietary EPA is incorporated into the sn-2 position of

membrane phospholipids, partially displacing arachidonic acid (AA). Upon cellular

stimulation (e.g., by an inflammatory signal), cytosolic phospholipase A2 (cPLA2) is activated

and translocates to the nuclear membrane, where it hydrolyzes membrane phospholipids to

release free fatty acids, including EPA.[1][2]

5-Lipoxygenase (5-LOX) Activation: The synthesis of all leukotrienes is initiated by the 5-LOX

enzyme. For 5-LOX to become active, it requires the presence of a scaffold protein known as
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the 5-lipoxygenase-activating protein (FLAP), which is embedded in the nuclear membrane.

[1][3][4] FLAP is believed to bind the released fatty acid (in this case, EPA) and present it to

5-LOX.

Conversion of EPA to Leukotriene A5 (LTA5): Activated 5-LOX catalyzes a two-step reaction

on EPA. First, it performs a dioxygenation to form 5-hydroperoxyeicosapentaenoic acid (5-

HpEPE). Second, the same enzyme catalyzes the dehydration of 5-HpEPE to produce the

unstable epoxide intermediate, Leukotriene A5 (LTA5).

Hydrolysis of LTA5 to LTB5: The final step is the enzymatic hydrolysis of LTA5. The cytosolic

enzyme Leukotriene A4 Hydrolase (LTA4H) acts on LTA5, adding a water molecule to form

the dihydroxy fatty acid, Leukotriene B5 (5S,12R-dihydroxy-6,8,10,14,17-eicosapentaenoic

acid).

The diagram below illustrates the complete biochemical pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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